4-chloro-2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoic acid

• IUPAC Name: 4-chloro-2-[2-(2,4-dichlorophenoxy)propanoylamino]benzoic acid
• InChI: InChI=1S/C16H12Cl3NO4/c1-8(24-14-5-3-9(17)6-12(14)19)15(21)20-13-7-10(18)2-4-11(13)16(22)23/h2-8H,1H3,(H,20,21)(H,22,23)
• InChI Key: RJVJOZRPKYNXKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=CC(=C1)Cl)C(=O)O)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H12Cl3NO4
• Molecular Weight: 388.6 g/mol

Description

4-chloro-2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoic acid, also known as dicamba, is a herbicide that is widely used in agriculture to control broadleaf weeds. It was first introduced in the 1960s and has since become a popular alternative to other herbicides due to its effectiveness and low cost.

Mechanism of Action

Dicamba works by disrupting the growth and development of plants. It does this by mimicking the action of a plant hormone called auxin. Auxin is responsible for regulating plant growth and development, and 4-chloro-2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoic acid disrupts this process by binding to the same receptors as auxin. This leads to uncontrolled growth and ultimately, the death of the plant.
Biochemical and Physiological Effects:
Dicamba has been shown to have a number of biochemical and physiological effects on plants. It can cause changes in the levels of various plant hormones, alter the expression of genes involved in growth and development, and disrupt the metabolism of the plant. These effects ultimately lead to the death of the plant.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoic acid in lab experiments is its effectiveness in controlling broadleaf weeds. This allows researchers to study the effects of herbicides on plant growth and development without the interference of weeds. However, 4-chloro-2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoic acid can also have unintended effects on non-target plants, making it important to use caution when conducting experiments.

Future Directions

There are a number of future directions for research on 4-chloro-2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoic acid. One area of interest is the development of new herbicides that are more effective and have fewer environmental impacts. Another area of interest is the study of the long-term effects of 4-chloro-2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoic acid on soil health and microbial communities. Finally, there is a need for research on the best practices for using 4-chloro-2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoic acid in agriculture to minimize its impact on non-target plants and the environment.
In conclusion, 4-chloro-2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoic acid is a widely used herbicide that has become an important tool for researchers in the field of agriculture. Its effectiveness in controlling broadleaf weeds has made it a valuable tool for studying the effects of herbicides on plant growth and development. While there are limitations to its use, 4-chloro-2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoic acid remains an important area of research for the development of new herbicides and the study of its impact on the environment.

Scientific Research Applications

Dicamba is widely used in scientific research to study the effects of herbicides on plant growth and development. It is also used to investigate the mechanisms of action of herbicides and their impact on the environment. Dicamba has been shown to be effective in controlling a wide range of broadleaf weeds, making it a valuable tool for researchers in the field of agriculture.